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Compound of Interest

Compound Name: Benzoin ethyl ether

Cat. No.: B160456

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute
professional medical or safety advice. Always consult the official Safety Data Sheet (SDS) and
follow established laboratory safety protocols when handling any chemical.

Chemical Identification

Identifier Value

Chemical Name Benzoin ethyl ether

2-Ethoxy-1,2-diphenylethanone, a-Ethoxy-o-

Synonyms phenylacetophenone, O-Ethylbenzoin
CAS Number 574-09-4[1][2]

Molecular Formula C16H1602[1][3]

Molecular Weight 240.30 g/mol [1]
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Physical and Chemical Properties
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Property Value Source

White to light yellow crystalline

Appearance
powder/needles
Melting Point 56-61 °C
Boiling Point 194-195 °C @ 20 mmHg
Insoluble in water. Soluble in
N acetone, chloroform, ethanol,
Solubility
ether, benzene, and
petroleum.
Vapor Pressure 1.38E-07 mmHg @ 25°C
Density 1.1016 g/cm3

Hazard Identification and Classification

Benzoin ethyl ether is classified as a hazardous chemical. The following table summarizes its
GHS classification.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

. e H317: May cause an allergic
Skin Sensitization Category 1 ] ]
skin reaction

Hazardous to the Aquatic . o
) Category 1 H400: Very toxic to aquatic life
Environment, Acute Hazard

Hazardous to the Aquatic . o
) H410: Very toxic to aquatic life
Environment, Long-term Category 1 . .
with long lasting effects
Hazard

Signal Word: Danger

Hazard Pictograms:
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Toxicological Information

Quantitative toxicological data for Benzoin ethyl ether is limited. Much of the available data is
for the related compound, Benzoin. It is crucial to handle Benzoin ethyl ether with the
assumption of similar or greater toxicity.

Test Species Route Value Compound Source

>2000 mg/kg Benzoin ethyl

LD50 Rat Oral

bw ether
LD50 Rat Oral 10,000 mg/kg  Benzoin
LD50 Rabbit Dermal 8,870 mg/kg Benzoin

Skin Sensitization:

Benzoin ethyl ether is classified as a skin sensitizer. This means that upon initial exposure, an
individual may develop an allergic sensitivity. Subsequent exposures, even to small amounts,
can trigger an allergic contact dermatitis reaction. The mechanism for this is believed to involve
haptenation.

Proposed Signaling Pathway for Skin Sensitization

The process of skin sensitization by small molecules like Benzoin ethyl ether is thought to be
initiated by the covalent binding of the chemical (or its reactive metabolites) to endogenous
skin proteins. This process, known as haptenation, forms a hapten-protein conjugate that is
recognized as foreign by the immune system, leading to the activation of T-cells and the
development of allergic contact dermatitis upon re-exposure.

While the specific interactions of Benzoin ethyl ether have not been fully elucidated, a
plausible mechanism involves its electrophilic nature, allowing it to react with nucleophilic
residues on skin proteins. This can trigger a cellular stress response, potentially involving the
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Keapl-Nrf2 pathway, which is a key regulator of antioxidant and detoxification gene
expression.
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Cellular Environment

Benzoin ethyl ether

1

1 I .
|Electrophilic Stress Haptenation
1
1

Dendritic Cell
Activation

Translocation
to Nucleus

Antioxidant Response Element (ARE)
in DNA

Activation

Expression of
Cytoprotective Genes

Skin Protein
(Nucleophilic residues

Hapten-Protein
Conjugate (Antigen

Antigen Presentation

Immune Response

T-Cell Priming
(Sensitization)

Allergic Contact
Dermatitis
(Elicitation on Re-exposure)

Apply 0.5g of
Benzoin ethyl ether
to skin

Animal Preparation
(Rabbit, fur clipped)

4-hour Exposure
(Semi-occlusive dressing)

Observe & Score
Erythema/Edema
(4, 24, 48, 72h)

Remove Dressing
& Wash Site

© 2025 BenchChem. All rights reserved.

5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Day 1-3: Apply
Benzoin ethyl ether
to mouse ears

Day 6: Inject
3H-methyl thymidine 1V

Excise draining
auricular lymph nodes
(5h post-injection)

Prepare single-cell
suspension

Measure 3H incorporation
(Scintillation counting)

Calculate Stimulation Index (SI)
(SI = 3 is positive)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b160456?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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